5-Methoxy-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-methoxy-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C6H8N2O3/c1-8-5(11-2)4(3-7-8)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key: KSQUPSFMOIOYDF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)OC
• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• CAS RN: 113100-65-5

Description

5-Methoxy-1-methyl-1H-pyrazole-4-carboxylic acid is a chemical compound with the molecular formula C6H8N2O3 and a molecular weight of 156.14. It is a member of the class of pyrazoles and a monocarboxylic acid. It is functionally related to N-methylpyrazole.

Synthesis Analysis

The synthesis of pyrazole derivatives is an important area of organic chemistry. The starting material for the synthesis of similar compounds is often obtained by the cyclocondensation of ethyl acetoacetate, N, N-dimethylformamide dimethyl acetal (DMF-DMA), and phenylhydrazine. Upon basic hydrolysis, the corresponding acid is yielded.

Molecular Structure Analysis

The molecular structure of 5-Methoxy-1-methyl-1H-pyrazole-4-carboxylic acid has been characterized by 1H and 13C NMR (solution in DMSO), Fourier transform infrared (FT-IR) spectroscopy, thermo gravimetric analysis, and by single-crystal X-ray diffraction technique. The single crystals of the compound were obtained at room temperature by slow evaporation of ethanol as solvent and crystallized in the space group P21/n of the monoclinic system.

Physical And Chemical Properties Analysis

5-Methoxy-1-methyl-1H-pyrazole-4-carboxylic acid is stored at room temperature.

Scientific Research Applications

Structural and Spectral Investigations

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Antileishmanial and Antimalarial Activities

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Preparation of Aminothiazoles

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Preparation of Amino-pyrido-indol-carboxamides

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Preparation of Pyridine Derivatives

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Preparation of MK-2461 Analogs

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Preparation of Drug Molecules

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Generation of Derivatives with Medicinal and Biological Properties

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Safety and Hazards

The safety data sheet for a similar compound, 1-Methyl-1H-pyrazole-4-carboxylic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Pyrazoles are the most important privileged scaffolds found in biologically active molecules and agrochemicals. The pyrazole ring occurs as the core moiety in a variety of leading drugs. Therefore, developing new strategies to access these valuable structures is a widespread interest. The incorporation of an acid group into organic molecules, including pyrazole derivatives, has the potential to modify the bioactivities.

Mechanism of Action

Target of Action

Pyrazole derivatives, which include this compound, are known to interact with a variety of biological targets .

Mode of Action

Pyrazole derivatives are known to interact with their targets through various mechanisms, including hydrogen bonding and π-π stacking interactions .

Biochemical Pathways

It’s worth noting that pyrazole derivatives have been found to impact a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Result of Action

Pyrazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Synthesis routes and methods

Procedure details

Ethyl 1-methyl-5-methoxypyrazole-4-carboxylate (1.4 g) was stirred at room temperature for 2 hours together with 30 ml of ethanol, 10 ml of water and 2 g of potassium hydroxide. Ethanol was removed from the reaction solution under reduced pressure. From the aqueous layer, 1.29 g (yield 99%) of the desired 1-methyl-5-methoxypyrazole-4-carboxylic acid was obtained by acid precipitation.